N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H14Cl2N2O2S/c19-13-5-7-14(8-6-13)24-11-17(23)22-18-21-10-15(25-18)9-12-3-1-2-4-16(12)20/h1-8,10H,9,11H2,(H,21,22,23)
• InChI Key: JCJAJPXVULIKNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=CN=C(S2)NC(=O)COC3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2O2S
• Molecular Weight: 393.3 g/mol

Description

N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide is not fully understood. However, it has been suggested that this compound exerts its therapeutic effects by modulating various signaling pathways in the body, including the NF-κB pathway and the PI3K/Akt/mTOR pathway.
Biochemical and Physiological Effects
N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide has been shown to have antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide in lab experiments is its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in vivo.

Future Directions

There are several future directions for the study of N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide. One potential direction is the development of this compound as a therapeutic agent for the treatment of various diseases, including diabetes, Alzheimer's disease, and cardiovascular diseases. Another potential direction is the study of the mechanism of action of this compound, as this could provide insights into its therapeutic potential. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential side effects.

Synthesis Methods

The synthesis of N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide involves the reaction of 2-chlorobenzylamine with 2-bromoacetyl chloride to obtain 5-(2-chlorobenzyl)-1,3-thiazol-2-amine. This intermediate is then reacted with 4-chlorophenoxyacetic acid to obtain the final product.

Scientific Research Applications

N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-2-(4-chlorophenoxy)acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, antimicrobial, and anticancer properties. This compound has also been studied for its potential use in the treatment of various diseases, including diabetes, Alzheimer's disease, and cardiovascular diseases.